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Compound of Interest

Compound Name: Potassium 4-bromo-2,6-xylenolate

Cat. No.: B12650268

An In-depth Technical Guide to Potassium 4-bromo-2,6-xylenolate: Molecular Formula and
Weight

This guide provides a detailed analysis of the molecular formula and molecular weight of
Potassium 4-bromo-2,6-xylenolate, a compound of interest to researchers, scientists, and
professionals in the field of drug development.

Chemical Identity

Potassium 4-bromo-2,6-xylenolate is the potassium salt of 4-bromo-2,6-xylenol. The
formation of this salt involves the deprotonation of the hydroxyl group of 4-bromo-2,6-xylenol
and the subsequent ionic bonding with a potassium cation.

Molecular Formula and Weight

The molecular formula and molecular weight of Potassium 4-bromo-2,6-xylenolate are
fundamental parameters for any quantitative analysis, including stoichiometry of reactions,
preparation of solutions of specific molarity, and interpretation of analytical data.

A summary of these key quantitative data is presented in the table below.
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Parameter Value
Molecular Formula CsHsBrkO
Molecular Weight 239.15 g/mol

Experimental Protocols: Calculation of Molecular
Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The following protocol outlines the step-by-step calculation for Potassium 4-bromo-2,6-
xylenolate.

Methodology:

« ldentify the Molecular Formula: The molecular formula for Potassium 4-bromo-2,6-
xylenolate is CsHsBrKO.[1]

o Determine the Number of Atoms for Each Element:

[¢]

Carbon (C): 8 atoms

o

Hydrogen (H): 8 atoms

o

Bromine (Br): 1 atom

[¢]

Potassium (K): 1 atom

[¢]

Oxygen (O): 1 atom
e Obtain the Atomic Weight of Each Element:
o Atomic weight of Carbon (C) = 12.01 g/mol [2]
o Atomic weight of Hydrogen (H) = 1.008 g/mol [3][4]

o Atomic weight of Bromine (Br) = 79.90 g/mol
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o Atomic weight of Potassium (K) = 39.10 g/mol [5][6][7][8][9]

o Atomic weight of Oxygen (O) = 16.00 g/mol [10][11][12]

o Calculate the Total Weight for Each Element:

o

Total weight of Carbon = 8 atoms x 12.01 g/mol = 96.08 g/mol

[¢]

Total weight of Hydrogen = 8 atoms x 1.008 g/mol = 8.064 g/mol

[e]

Total weight of Bromine = 1 atom x 79.90 g/mol = 79.90 g/mol

[e]

Total weight of Potassium = 1 atom % 39.10 g/mol = 39.10 g/mol

o

Total weight of Oxygen = 1 atom x 16.00 g/mol = 16.00 g/mol
e Sum the Weights to Determine the Molecular Weight:
o Molecular Weight = 96.08 + 8.064 + 79.90 + 39.10 + 16.00 = 239.144 g/mol

The calculated molecular weight of approximately 239.14 g/mol is in close agreement with the
reported value of 239.15 g/mol .[1]

Visualization of the Calculation Workflow

The logical workflow for determining the molecular formula and weight of Potassium 4-bromo-
2,6-xylenolate is illustrated in the following diagram.
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Start: Identify Compound
Potassium 4-bromo-2,6-xylenolate
Determine Structure
(Salt of 4-bromo-2,6-xylenol)
Identify Constituent Elements
C,H,Br, K, O
Count Atoms of Each Element
C:8,H:8,Br:1,K:1,0:1

J

Derive Molecular Formula + for Calculat
CsHsBrkO nput for Calculation

C:12.01, H: 1.008, Br: 79.90, K: 39.10, O: 16.0

Galculate Total Weight of Each Elemena

Sum All Weights
Result: Molecular Weight
239.15 g/mol

Click to download full resolution via product page

Obtain Atomic Weights ]
0

Caption: Workflow for determining the molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12650268?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

